molecular formula C17H19NO4 B5860841 1,3-benzodioxol-5-yl(3-ethoxy-4-methoxybenzyl)amine

1,3-benzodioxol-5-yl(3-ethoxy-4-methoxybenzyl)amine

Cat. No. B5860841
M. Wt: 301.34 g/mol
InChI Key: HXLKBUJHYRETJZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,3-benzodioxol-5-yl(3-ethoxy-4-methoxybenzyl)amine, also known as 2C-E, is a synthetic psychoactive substance that belongs to the phenethylamine class of drugs. It was first synthesized in 1977 by Alexander Shulgin, a renowned chemist and pharmacologist, and has gained popularity as a recreational drug due to its potent psychoactive effects. However,

Mechanism of Action

The exact mechanism of action of 1,3-benzodioxol-5-yl(3-ethoxy-4-methoxybenzyl)amine is not fully understood, but it is believed to act as a serotonin receptor agonist. Specifically, it binds to the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition.
Biochemical and Physiological Effects:
This compound has been shown to induce a range of biochemical and physiological effects. These include changes in heart rate, blood pressure, body temperature, and respiration rate. It also alters the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain, which are involved in the regulation of mood, perception, and cognition.

Advantages and Limitations for Lab Experiments

One advantage of using 1,3-benzodioxol-5-yl(3-ethoxy-4-methoxybenzyl)amine in lab experiments is its potent psychoactive effects, which allow researchers to investigate its potential therapeutic effects. However, its recreational use and legal status make it difficult to obtain and use in research. Additionally, the potential for adverse effects on the cardiovascular and nervous systems makes it challenging to use in animal studies.

Future Directions

There are several future directions for research on 1,3-benzodioxol-5-yl(3-ethoxy-4-methoxybenzyl)amine. One area of interest is its potential as a therapeutic agent for the treatment of neurological and psychiatric disorders. Another area of research is the development of new analogs of this compound with improved therapeutic properties and fewer adverse effects. Finally, research could focus on the potential use of this compound as a tool for studying the function of the serotonin system in the brain.

Synthesis Methods

The synthesis of 1,3-benzodioxol-5-yl(3-ethoxy-4-methoxybenzyl)amine involves the reaction of 3-ethoxy-4-methoxybenzaldehyde with 1,3-benzodioxole in the presence of ammonium acetate and acetic anhydride. The resulting product is then reduced with sodium borohydride to yield this compound.

Scientific Research Applications

1,3-benzodioxol-5-yl(3-ethoxy-4-methoxybenzyl)amine has been used in scientific research to investigate its potential therapeutic effects. One study found that this compound has anti-inflammatory properties and could be used to treat inflammatory diseases such as rheumatoid arthritis. Another study showed that this compound has neuroprotective effects and could be used to treat neurodegenerative diseases such as Alzheimer's and Parkinson's.

properties

IUPAC Name

N-[(3-ethoxy-4-methoxyphenyl)methyl]-1,3-benzodioxol-5-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H19NO4/c1-3-20-16-8-12(4-6-14(16)19-2)10-18-13-5-7-15-17(9-13)22-11-21-15/h4-9,18H,3,10-11H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HXLKBUJHYRETJZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=CC(=C1)CNC2=CC3=C(C=C2)OCO3)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H19NO4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

301.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.